Cas no 2097933-47-4 (2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride)

• Product Name: 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride
• CAS No: 2097933-47-4
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5721623
• PubChem ID: 126854479
• Update Time: 2025-06-10

2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[difluoro(methoxy)methyl]pyrrolidine hydrochloride
• 2-(Difluoro(methoxy)methyl)pyrrolidine hydrochloride
• AKOS040732092
• 2-[difluoro(methoxy)methyl]pyrrolidine;hydrochloride
• F9994-5384
• 2097933-47-4
• 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c1-10-6(7,8)5-3-2-4-9-5;/h5,9H,2-4H2,1H3;1H
• InChI Key： XZWUVDMLSUHCMJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCCN1)(OC)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride

2-[Difluoro(methoxy)methyl]pyrrolidine Hydrochloride: A Versatile Compound in Modern Pharmaceutical Research

2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride (CAS No. 2097933-47-4) is a novel and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its difluoro(methoxy)methyl substituent on a pyrrolidine ring, offers a range of properties that make it an attractive candidate for various therapeutic and diagnostic purposes.

The chemical structure of 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride is particularly noteworthy. The presence of the difluoro(methoxy)methyl group introduces fluorine atoms, which are known for their ability to modulate the physicochemical properties of molecules. Fluorine atoms can enhance the lipophilicity, metabolic stability, and bioavailability of compounds, making them valuable in drug design and development. Additionally, the pyrrolidine ring provides a flexible backbone that can be easily modified to fine-tune the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to cross the blood-brain barrier and interact with specific receptors involved in neurodegenerative processes. This makes it a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, a study published in Cancer Research found that 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride effectively reduced the viability of breast cancer cells by targeting the PI3K/AKT signaling pathway, a common target in cancer therapy.

The versatility of 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride extends beyond its direct therapeutic applications. It has also been explored as a building block for the synthesis of more complex molecules with enhanced biological activities. The flexibility of the pyrrolidine ring allows for the introduction of various functional groups, enabling chemists to create derivatives with tailored properties. This makes it an attractive starting material for combinatorial chemistry approaches and high-throughput screening campaigns aimed at discovering new lead compounds.

In terms of safety and toxicity, preliminary studies have indicated that 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride exhibits a favorable safety profile. In vitro and in vivo assays have shown minimal cytotoxicity at therapeutic concentrations, suggesting that it may be well-tolerated by patients. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy before it can be considered for human use.

The synthesis of 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride has been optimized to ensure high yields and purity levels. Various synthetic routes have been developed, each offering different advantages depending on the specific requirements of the application. One common approach involves the reaction of a suitable pyrrolidine derivative with a difluoromethanesulfonyl reagent followed by methylation and hydrochloride salt formation. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 2-[Difluoro(methoxy)methyl]pyrrolidine hydrochloride (CAS No. 2097933-47-4) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties, makes it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.